(S)-2-Amino-N-(2,6-dichloro-benzyl)-N-ethyl-propionamide

Specification

• Molecular Formula: C12H16Cl2N2O
• Molecular Weight: 275.17 g/mol
• IUPAC Name: (2S)-2-amino-N-[(2,6-dichlorophenyl)methyl]-N-ethylpropanamide
• Standard InChI: InChI=1S/C12H16Cl2N2O/c1-3-16(12(17)8(2)15)7-9-10(13)5-4-6-11(9)14/h4-6,8H,3,7,15H2,1-2H3/t8-/m0/s1
• Standard InChI Key: VSPPSOORWBJDNX-QMMMGPOBSA-N
• Isomeric SMILES: CCN(CC1=C(C=CC=C1Cl)Cl)C(=O)[C@H](C)N
• SMILES: CCN(CC1=C(C=CC=C1Cl)Cl)C(=O)C(C)N
• Canonical SMILES: CCN(CC1=C(C=CC=C1Cl)Cl)C(=O)C(C)N

Introduction

(S)-2-Amino-N-(2,6-dichloro-benzyl)-N-ethyl-propionamide is a chemical compound with the CAS number 31842-24-7. Its molecular formula is C12H16Cl2N2O, indicating it contains carbon, hydrogen, chlorine, nitrogen, and oxygen atoms. This compound is classified under specialty materials and is available for purchase from chemical suppliers like Parchem.

Synthesis and Preparation

While specific synthesis methods for (S)-2-Amino-N-(2,6-dichloro-benzyl)-N-ethyl-propionamide are not detailed in the available literature, compounds with similar structures often involve reactions between amines and chloroacetyl derivatives under basic conditions, as seen in the synthesis of related compounds like 2-chloro-N-arylylacetamides.

Research Findings and Future Directions

Given the lack of detailed research findings on (S)-2-Amino-N-(2,6-dichloro-benzyl)-N-ethyl-propionamide, future studies could focus on its synthesis optimization, biological activity screening, and potential applications in pharmaceutical or chemical industries. The compound's unique structure suggests it could be a candidate for further investigation in areas such as neuropharmacology or as a precursor for more complex molecules.